Cas no 51249-08-2 (N-(3,5-dinitrothiophen-2-yl)acetamide)

• Product name: N-(3,5-dinitrothiophen-2-yl)acetamide
• CAS No: 51249-08-2
• MF: C₆H₅N₃O₅S
• MW: 231.185999631882
• CID: 935031
• PubChem ID: 314210

N-(3,5-dinitrothiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dinitrothiophen-2-yl)acetamide
• 2-Acetamido-3,5-dinitro-thiophen
• 2-acetamido-3,5-dinitrothiophene
• 2-Acetylamino-3,5-dinitro-thiophen
• 2-acetylamino-3,5-dinitro-thiophene
• AC1L7P5E
• CTK1G9518
• N-(3,5-dinitro-thiophen-2-yl)-acetamide
• NSC231478
• NSC512288
• DTXSID80310735
• NSC-512288
• SCHEMBL10744298
• NSC-231478
• 51249-08-2

• Inchi： InChI=1S/C6H5N3O5S/c1-3(10)7-6-4(8(11)12)2-5(15-6)9(13)14/h2H,1H3,(H,7,10)
• InChI Key： YIKSUWUCPDHMSU-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=C(C=C(S1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.99505
• Monoisotopic Mass: 230.99499144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 115.38
• LogP: 2.64230